Cas no 139704-68-0 (Propanoic acid, 3,3-difluoro-2-oxo-, methyl ester)

Propanoic acid, 3,3-difluoro-2-oxo-, methyl ester is a fluorinated ester derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a difluoro-substituted α-ketoester moiety, enhances reactivity in nucleophilic and electrophilic transformations, making it valuable for constructing complex fluorinated molecules. The methyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in the preparation of fluorinated heterocycles and bioactive compounds, where the difluoro and keto functionalities contribute to metabolic stability and binding affinity. Its high purity and consistent performance make it a reliable choice for research and industrial applications requiring precise fluorination.
Propanoic acid, 3,3-difluoro-2-oxo-, methyl ester structure
139704-68-0 structure
Product Name:Propanoic acid, 3,3-difluoro-2-oxo-, methyl ester
CAS No:139704-68-0
MF:C4H4F2O3
MW:138.069568634033
CID:1279644
PubChem ID:11040766
Update Time:2025-06-08

Propanoic acid, 3,3-difluoro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3,3-difluoro-2-oxo-, methyl ester
    • EN300-746385
    • NTVXPNNVBNHMOK-UHFFFAOYSA-N
    • SCHEMBL15020614
    • Methyl3,3-difluoro-2-oxopropanoate
    • methyl 3,3-difluoropyruvate
    • Methyl 3,3-difluoro-2-oxopropanoate
    • 139704-68-0
    • Inchi: 1S/C4H4F2O3/c1-9-4(8)2(7)3(5)6/h3H,1H3
    • InChI Key: NTVXPNNVBNHMOK-UHFFFAOYSA-N
    • SMILES: FC(C(C(=O)OC)=O)F

Computed Properties

  • Exact Mass: 138.01282
  • Monoisotopic Mass: 138.01285031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

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Additional information on Propanoic acid, 3,3-difluoro-2-oxo-, methyl ester

Comprehensive Overview of Propanoic acid, 3,3-difluoro-2-oxo-, methyl ester (CAS No. 139704-68-0)

Propanoic acid, 3,3-difluoro-2-oxo-, methyl ester (CAS No. 139704-68-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material synthesis. This ester derivative, characterized by its difluoro and oxo functional groups, offers unique reactivity and stability, making it a valuable intermediate in modern chemical research. Its molecular structure, C4H4F2O3, combines a methyl ester group with a fluorinated keto-acid backbone, enabling diverse applications in drug discovery and fine chemical production.

In recent years, the demand for fluorinated compounds like Propanoic acid, 3,3-difluoro-2-oxo-, methyl ester has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorinated ester synthesis" or "applications of difluoro ketoesters," reflecting the compound's relevance in medicinal chemistry. Its role as a building block for protease inhibitors and enzyme modulators aligns with the growing interest in targeted therapies for diseases such as cancer and viral infections.

The synthesis of CAS No. 139704-68-0 typically involves the fluorination of 3-oxo esters or the esterification of 3,3-difluoro-2-oxopropanoic acid. Industry professionals often inquire about "green chemistry approaches for fluorinated esters" or "scalable production methods," highlighting the need for sustainable and cost-effective manufacturing processes. Innovations in catalytic fluorination and solvent-free reactions have further optimized its production, reducing environmental impact.

Beyond pharmaceuticals, Propanoic acid, 3,3-difluoro-2-oxo-, methyl ester is explored in material science for designing fluorinated polymers with improved thermal and chemical resistance. Queries like "fluoropolymers from ketoesters" or "high-performance coatings" underscore its potential in aerospace and electronics. The compound's ability to introduce fluorine atoms into polymer chains enhances properties such as hydrophobicity and UV stability.

Analytical characterization of CAS No. 139704-68-0 relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. Laboratories frequently search for "spectral data of difluoro ketoesters" or "quality control standards," emphasizing the need for precise documentation. Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling in industrial settings.

Future research directions for Propanoic acid, 3,3-difluoro-2-oxo-, methyl ester may focus on its utility in bioconjugation or prodrug development, addressing trending topics like "targeted drug delivery" and "precision medicine." Collaborations between academia and industry are expected to unlock novel applications, solidifying its position as a versatile chemical entity in 21st-century innovation.

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